Bis(4-cyanophenyl)methanol

Description

Bis(4-cyanophenyl)methanol, also known as 4,4'-methanol-bisbenzonitrile, is a diarylmethane compound featuring two cyanophenyl groups attached to a central methanol moiety . It is also known by several synonyms, including 4,4'-Dicyanobenzhydrol and Bis(p-cyanophenyl)methanol . The compound appears as a light brown solid at room temperature .

This chemical is notable as a metabolite of letrozole, an aromatase inhibitor used in breast cancer treatment . Bis(4-cyanophenyl)methanol is created as letrozole is metabolized in the body . As a metabolite, it is relevant in pharmaceutical research and toxicology .

A similar compound is Bis(4-cyanophenyl)methanol-d4, which is a deuterated form of Bis(4-cyanophenyl)methanol . The molecular weight of Bis(4-cyanophenyl)methanol is 234.25 g/mol , while Bis(4-cyanophenyl)methanol-d4 has a slightly higher molecular weight of 238.28 g/mol .

• CAS No.: 134521-16-7
• Product Name: Bis(4-cyanophenyl)methanol
• Molecular Formula: C15H10N2O
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 4-[(4-cyanophenyl)-hydroxymethyl]benzonitrile
• Standard InChI: InChI=1S/C15H10N2O/c16-9-11-1-5-13(6-2-11)15(18)14-7-3-12(10-17)4-8-14/h1-8,15,18H
• Standard InChIKey: JNJWXPZHWUOYRZ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C#N)C(C2=CC=C(C=C2)C#N)O
• Canonical SMILES: C1=CC(=CC=C1C#N)C(C2=CC=C(C=C2)C#N)O
• Appearance: Light Brown Solid
• Purity: > 95%
• Synonyms: Bis(4-cyanophenyl)methanol; 4,4’-(Hydroxymethylene)bisbenzonitrile
• PubChem Compound: 10466550
• Last Modified: Aug 15 2023